N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-(4-methylphenyl)methyl]propanamide
• InChI: InChI=1S/C21H21NO2/c1-3-19(24)22-21(16-10-8-14(2)9-11-16)20-17-7-5-4-6-15(17)12-13-18(20)23/h4-13,21,23H,3H2,1-2H3,(H,22,24)
• InChI Key: ATMABQGDBVSPLY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(C1=CC=C(C=C1)C)C2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol

Description

N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide, also known as HNMPA, is a chemical compound that has been studied extensively in scientific research. It is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in regulating cellular signaling pathways. HNMPA has been shown to have a wide range of potential applications in the fields of cancer research, immunology, and neurobiology.

Mechanism of Action

N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide works by binding to the active site of PTPs and preventing them from dephosphorylating their target substrates. This results in the activation of signaling pathways that promote cell death in cancer cells, while sparing normal cells from toxicity.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide has also been shown to have other biochemical and physiological effects. For example, it has been shown to modulate the immune response by regulating the activity of T cells and cytokines. It has also been shown to have neuroprotective effects by inhibiting the activity of PTPs that are involved in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide in lab experiments is its high potency and specificity for PTPs. This allows researchers to selectively target specific signaling pathways without affecting other cellular processes. However, one of the limitations of using N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for research on N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide. One area of interest is in the development of novel cancer therapies that target PTPs. Another area of research is in the development of more potent and selective inhibitors of PTPs that could be used in a variety of therapeutic applications. Additionally, there is growing interest in understanding the role of PTPs in other diseases, such as autoimmune disorders and metabolic diseases, which could lead to new therapeutic targets for drug development.

Synthesis Methods

N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide can be synthesized using a multi-step process that involves the reaction of 2-hydroxy-1-naphthaldehyde with 4-methylbenzylamine, followed by acylation with propionyl chloride. The resulting compound can then be purified using column chromatography to yield N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide in high purity.

Scientific Research Applications

N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer biology, where N-[(2-hydroxy-1-naphthyl)(4-methylphenyl)methyl]propanamide has been shown to inhibit the growth and proliferation of cancer cells by targeting PTPs that are overexpressed in many types of cancer.